Hexoprenaline sulfate

Description

Hexoprenaline sulfate is a salt form of hexoprenaline, a selective beta2-adrenergic receptor agonist . It functions as a bronchodilator, antiasthmatic, and tocolytic agent . This medication is indicated for treating bronchospasm linked to obstructive airway diseases like asthma, bronchitis, and emphysema . In some countries, hexoprenaline sulfate is also used to suppress premature labor under the trade name Gynipral .

Clinical studies have shown hexoprenaline to be an effective bronchodilator with a relatively low incidence of side effects such as tremors, palpitations, and tachycardia . It can be administered via metered aerosol, intravenous infusion, or orally . However, its use is contraindicated in certain conditions, including hyperthyroidism, cardiovascular diseases, and the first trimester of pregnancy . Drug interactions can occur with substances like beta-blockers, methylxanthines, and MAOIs .

A similar bronchodilator is salbutamol, though comparative trials have yielded mixed results regarding its efficacy versus hexoprenaline . Fenoterol has also been compared to hexoprenaline, with oral hexoprenaline found superior as a long-term maintenance therapy for asthma due to fewer side effects .

• CAS No.: 32266-10-7
• Product Name: Hexoprenaline sulfate
• Molecular Formula: C22H34N2O10S
• Molecular Weight: 518.6 g/mol
• IUPAC Name: 4-[2-[6-[[2-(3,4-dihydroxyphenyl)-2-hydroxyethyl]amino]hexylamino]-1-hydroxyethyl]benzene-1,2-diol;sulfuric acid
• Standard InChI: InChI=1S/C22H32N2O6.H2O4S/c25-17-7-5-15(11-19(17)27)21(29)13-23-9-3-1-2-4-10-24-14-22(30)16-6-8-18(26)20(28)12-16;1-5(2,3)4/h5-8,11-12,21-30H,1-4,9-10,13-14H2;(H2,1,2,3,4)
• Standard InChIKey: GTDCHGNGVGRHQY-UHFFFAOYSA-N
• SMILES: C1=CC(=C(C=C1C(CNCCCCCCNCC(C2=CC(=C(C=C2)O)O)O)O)O)O.OS(=O)(=O)O
• Canonical SMILES: C1=CC(=C(C=C1C(CNCCCCCCNCC(C2=CC(=C(C=C2)O)O)O)O)O)O.OS(=O)(=O)O
• Purity: > 95%
• Synonyms: 1,2-benzenediol,4,4’-(1,6-hexanediylbis(imino(1-hydroxy-2,1-ethanediyl)))bis; 2,2’-(hexamethylenediimino)-1,1’-bis(3,4-dihydroxyphenyl)diethanolsulfate; benzylalcohol,alpha,alpha’-(hexamethylenebis(iminomethylene))bis(3,4-dihydrox; bronocholysinsulfate; Iprad
• PubChem Compound: 325003
• Last Modified: Apr 15 2024